Cas no 2092561-84-5 (3-iodo-6-methyl-2-nitropyridine)

• Product Name: 3-iodo-6-methyl-2-nitropyridine
• CAS No: 2092561-84-5
• MF: C₆H₅IN₂O₂
• MW: 264.020573377609
• CID: 5183694
• Update Time: 2025-06-15

3-iodo-6-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-iodo-6-methyl-2-nitro-
• 3-iodo-6-methyl-2-nitropyridine

• Inchi： 1S/C6H5IN2O2/c1-4-2-3-5(7)6(8-4)9(10)11/h2-3H,1H3
• InChI Key： PDXUDNFMTLPFPO-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=NC(C)=CC=C1I

Additional information on 3-iodo-6-methyl-2-nitropyridine

Introduction to 3-iodo-6-methyl-2-nitropyridine (CAS No. 2092561-84-5)

3-iodo-6-methyl-2-nitropyridine, identified by its CAS number 2092561-84-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic nitro compound features a pyridine core substituted with an iodine atom at the 3-position, a methyl group at the 6-position, and a nitro group at the 2-position. The unique structural configuration of this molecule makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound's reactivity stems from the presence of multiple functional groups that can participate in various organic transformations. The iodine atom at the 3-position serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in constructing complex molecular architectures. Meanwhile, the nitro group at the 2-position can be reduced to an amine, providing a pathway to introduce amine functionalities into the molecule. Additionally, the methyl group at the 6-position influences the electronic properties of the pyridine ring, making it an important factor in determining the compound's reactivity and interaction with biological targets.

In recent years, 3-iodo-6-methyl-2-nitropyridine has garnered attention in medicinal chemistry due to its potential as a building block for drug discovery. Its structural features align well with several pharmacophores found in therapeutic agents, particularly those targeting neurological and inflammatory disorders. For instance, pyridine derivatives are commonly observed in kinase inhibitors and antipsychotic drugs, while nitro groups are often incorporated to enhance binding affinity and metabolic stability.

One of the most compelling applications of 3-iodo-6-methyl-2-nitropyridine is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a crucial role in numerous biological pathways and are implicated in various diseases, including cancer and autoimmune disorders. By leveraging its reactive handles, researchers have developed strategies to design molecules that disrupt or modulate PPIs. For example, recent studies have demonstrated that 3-iodo-6-methyl-2-nitropyridine can be used to construct peptidomimetics—molecules that mimic peptide sequences without their drawbacks—by employing palladium-catalyzed cross-coupling reactions.

The pharmaceutical industry has also explored 3-iodo-6-methyl-2-nitropyridine as a precursor for developing antiviral and antibacterial agents. The iodine atom allows for facile introduction of aryl groups via cross-coupling reactions, enabling the creation of libraries of compounds with diverse structures. These libraries can then be screened for biological activity using high-throughput screening (HTS) techniques. Notably, some derivatives of this compound have shown promising activity against viruses by interfering with viral replication mechanisms.

Moreover, 3-iodo-6-methyl-2-nitropyridine has found utility in materials science, particularly in the development of organic electronic materials such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The electron-withdrawing nature of the nitro group and the presence of halogen atoms enhance charge transport properties, making these derivatives suitable candidates for optoelectronic applications. Researchers have reported its incorporation into π-conjugated systems to improve device performance.

The synthesis of 3-iodo-6-methyl-2-nitropyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. A common synthetic route includes nitration followed by halogenation at specific positions on the ring. The regioselectivity of these reactions is influenced by electron-donating and withdrawing groups present on the pyridine ring. Advances in catalytic methods have further refined these processes, allowing for higher yields and reduced environmental impact.

In conclusion,3-iodo-6-methyl-2-nitropyridine (CAS No. 2092561-84-5) is a versatile compound with broad applications across pharmaceuticals, materials science, and chemical research. Its unique structural features enable diverse synthetic strategies, making it an indispensable tool for medicinal chemists and materials scientists alike. As research continues to uncover new methodologies for functionalizing this molecule, its importance is expected to grow further.